Cas no 1893279-75-8 (1-(4-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 1893279-75-8
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6442428
• PubChem ID: 116842644
• Update Time: 2025-06-08

1-(4-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol
• [1-(4-ethoxyphenyl)-2,2-dimethylcyclopropyl]methanol
• 1893279-75-8
• EN300-1834070

• Inchi： 1S/C14H20O2/c1-4-16-12-7-5-11(6-8-12)14(10-15)9-13(14,2)3/h5-8,15H,4,9-10H2,1-3H3
• InChI Key： SOEBWJIPOUOVIA-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=CC=2)OCC)CC1(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol

Research Brief on 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol (CAS: 1893279-75-8): Recent Advances and Applications

The compound 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol (CAS: 1893279-75-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights. The compound's cyclopropylmethanol core, coupled with the ethoxyphenyl moiety, presents a promising scaffold for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

Recent studies have highlighted the efficient synthetic routes for 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis method, achieving enantiomeric excess (ee) values exceeding 95%. This advancement is critical for producing the compound in quantities sufficient for preclinical studies. Additionally, computational modeling has been employed to predict the compound's pharmacokinetic properties, suggesting favorable oral bioavailability and metabolic stability, which are essential for further drug development.

In terms of biological activity, 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol has demonstrated potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported IC50 values in the low micromolar range, comparable to existing anti-inflammatory drugs but with a potentially improved safety profile. Mechanistic studies using X-ray crystallography and molecular docking have elucidated the compound's binding interactions with these enzymes, providing a foundation for structure-activity relationship (SAR) optimization.

Beyond its anti-inflammatory properties, preliminary data suggest that this compound may also modulate peroxisome proliferator-activated receptors (PPARs), which are implicated in metabolic diseases like diabetes and obesity. A recent in vivo study in a rodent model of type 2 diabetes showed significant improvements in glucose tolerance and lipid metabolism following treatment with 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol. These findings, though preliminary, underscore the compound's multifunctional potential and warrant further investigation in clinical settings.

In conclusion, 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol (CAS: 1893279-75-8) represents a versatile and promising candidate for therapeutic development. Its dual activity against inflammatory and metabolic targets, coupled with advances in synthetic methodologies, positions it as a compelling subject for future research. Ongoing studies are expected to explore its efficacy in more complex disease models and evaluate its potential for combination therapies. The compound's progress will be closely monitored by the scientific community, as it may pave the way for novel treatments in areas of unmet medical need.